Cas no 2137846-13-8 (1H-Pyrrole-3-carboxylic acid, 5-phenyl-2-(trifluoromethyl)-)
1H-Pyrrole-3-carboxylic acid, 5-phenyl-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3-carboxylic acid, 5-phenyl-2-(trifluoromethyl)-
-
- Inchi: 1S/C12H8F3NO2/c13-12(14,15)10-8(11(17)18)6-9(16-10)7-4-2-1-3-5-7/h1-6,16H,(H,17,18)
- InChI Key: XGXOSQJKNAKYHC-UHFFFAOYSA-N
- SMILES: N1C(C2=CC=CC=C2)=CC(C(O)=O)=C1C(F)(F)F
1H-Pyrrole-3-carboxylic acid, 5-phenyl-2-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-398990-0.05g |
5-phenyl-2-(trifluoromethyl)-1H-pyrrole-3-carboxylic acid |
2137846-13-8 | 0.05g |
$744.0 | 2023-05-30 | ||
| Enamine | EN300-398990-0.1g |
5-phenyl-2-(trifluoromethyl)-1H-pyrrole-3-carboxylic acid |
2137846-13-8 | 0.1g |
$779.0 | 2023-05-30 | ||
| Enamine | EN300-398990-0.25g |
5-phenyl-2-(trifluoromethyl)-1H-pyrrole-3-carboxylic acid |
2137846-13-8 | 0.25g |
$814.0 | 2023-05-30 | ||
| Enamine | EN300-398990-0.5g |
5-phenyl-2-(trifluoromethyl)-1H-pyrrole-3-carboxylic acid |
2137846-13-8 | 0.5g |
$849.0 | 2023-05-30 | ||
| Enamine | EN300-398990-1.0g |
5-phenyl-2-(trifluoromethyl)-1H-pyrrole-3-carboxylic acid |
2137846-13-8 | 1g |
$884.0 | 2023-05-30 | ||
| Enamine | EN300-398990-2.5g |
5-phenyl-2-(trifluoromethyl)-1H-pyrrole-3-carboxylic acid |
2137846-13-8 | 2.5g |
$1735.0 | 2023-05-30 | ||
| Enamine | EN300-398990-5.0g |
5-phenyl-2-(trifluoromethyl)-1H-pyrrole-3-carboxylic acid |
2137846-13-8 | 5g |
$2566.0 | 2023-05-30 | ||
| Enamine | EN300-398990-10.0g |
5-phenyl-2-(trifluoromethyl)-1H-pyrrole-3-carboxylic acid |
2137846-13-8 | 10g |
$3807.0 | 2023-05-30 |
1H-Pyrrole-3-carboxylic acid, 5-phenyl-2-(trifluoromethyl)- Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 1H-Pyrrole-3-carboxylic acid, 5-phenyl-2-(trifluoromethyl)-
Introduction to 1H-Pyrrole-3-carboxylic acid, 5-phenyl-2-(trifluoromethyl) and Its Significance in Modern Chemical Biology
The compound 1H-Pyrrole-3-carboxylic acid, 5-phenyl-2-(trifluoromethyl), with the CAS number 2137846-13-8, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound, featuring a pyrrole core substituted with a carboxylic acid group at the 3-position, a phenyl ring at the 5-position, and a trifluoromethyl group at the 2-position, exhibits unique structural and functional properties that make it of significant interest in pharmaceutical research and drug development.
The pyrrole scaffold is a privileged structure in medicinal chemistry due to its presence in numerous bioactive natural products and pharmaceuticals. Its aromaticity and ability to form hydrogen bonds make it an excellent candidate for designing molecules with specific biological activities. The introduction of a carboxylic acid group at the 3-position enhances the molecule's solubility and reactivity, allowing for further functionalization and derivatization. The presence of a phenyl ring at the 5-position adds rigidity to the molecule and can influence its binding affinity to biological targets. Additionally, the trifluoromethyl group at the 2-position is known to modulate metabolic stability and electronic properties, making it a common moiety in drug design to improve pharmacokinetic profiles.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies have shown that 1H-Pyrrole-3-carboxylic acid, 5-phenyl-2-(trifluoromethyl) can interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. Its unique structural features make it a promising candidate for developing novel therapeutic agents targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases.
In the context of oncology research, the compound has been investigated for its potential as an inhibitor of kinases involved in tumor growth and progression. Kinases are critical enzymes that regulate many cellular processes, including cell proliferation and survival. By targeting these kinases, 1H-Pyrrole-3-carboxylic acid, 5-phenyl-2-(trifluoromethyl) may disrupt signaling pathways that contribute to cancer development. Preliminary studies have demonstrated its ability to inhibit specific kinases with high selectivity, suggesting its potential as a lead compound for further development into an anticancer drug.
Beyond oncology, this compound has also shown promise in treating neurodegenerative diseases. The pyrrole core is known to interact with biomolecules involved in neuroprotection and synaptic function. Researchers have hypothesized that by modulating these interactions, 1H-Pyrrole-3-carboxylic acid, 5-phenyl-2-(trifluoromethyl) could help mitigate symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease. Ongoing research aims to elucidate the mechanisms by which this compound exerts its effects on neural cells and to identify potential therapeutic applications.
The trifluoromethyl group plays a crucial role in enhancing the bioactivity of 1H-Pyrrole-3-carboxylic acid, 5-phenyl-2-(trifluoromethyl). This moiety is known to increase metabolic stability by resisting oxidation and hydrolysis, thereby extending the half-life of drugs in vivo. Additionally, it can influence electronic properties by increasing lipophilicity and hydrophobicity, which can improve membrane permeability and binding affinity to biological targets. These characteristics make it an attractive feature for drug design aimed at achieving optimal pharmacokinetic profiles.
Recent studies have also explored the synthetic pathways for preparing derivatives of 1H-Pyrrole-3-carboxylic acid, 5-phenyl-2-(trifluoromethyl). Advances in synthetic methodology have enabled researchers to efficiently construct complex molecular frameworks while maintaining high yields and purity. These developments have opened up new avenues for exploring its biological activities and potential therapeutic applications.
The compound's versatility makes it a valuable tool for chemists and biologists alike. Its ability to serve as a scaffold for further derivatization allows researchers to fine-tune its properties for specific applications. By modifying different parts of its structure, scientists can optimize its biological activity while minimizing side effects.
In conclusion,1H-Pyrrole-3-carboxylic acid, 5-phenyl-2-(trifluoromethyl) (CAS no. 2137846-13-8) is a multifaceted molecule with significant potential in chemical biology. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern pharmaceutical research.
2137846-13-8 (1H-Pyrrole-3-carboxylic acid, 5-phenyl-2-(trifluoromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)